1-azido-3-fluoropropane
CAS No.: 252736-25-7
Cat. No.: VC11636394
Molecular Formula: C3H6FN3
Molecular Weight: 103.1
Purity: 95
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 252736-25-7 |
|---|---|
| Molecular Formula | C3H6FN3 |
| Molecular Weight | 103.1 |
Introduction
1-Azido-3-fluoropropane is an organic compound with the molecular formula C₃H₆FN₃. It belongs to the azidoalkane family, characterized by the presence of both an azide group (-N₃) and a fluorine atom attached to a propane backbone. This compound is notable for its potential applications in organic synthesis and as a precursor in various chemical reactions.
Synthesis and Applications
1-Azido-3-fluoropropane can be synthesized through various methods, often involving nucleophilic substitution reactions. For instance, starting from 1,3-dibromopropane, it can be converted into 1-bromo-3-fluoropropane, which then undergoes substitution with sodium azide to form the desired compound .
This compound is particularly useful in the synthesis of radiolabeled probes. For example, it has been used in the preparation of [¹⁸F]fluoroalkyl azides, which are valuable for rapid radiolabeling in bioorthogonal chemistry . These probes are essential for positron emission tomography (PET) imaging, allowing for the non-invasive visualization of biochemical processes in vivo .
Research Findings and Applications
| Compound | Application | Stability/Suitability |
|---|---|---|
| [¹⁸F]1-Azido-3-Fluoropropane | PET Imaging | Limited due to defluorination |
| [¹⁸F]2-Azido-1-Fluoropropane | PET Imaging | Influenced by steric hindrance |
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